Cas no 1563408-95-6 (3-(3-cyclopropylphenyl)prop-2-en-1-amine)

• Product Name: 3-(3-cyclopropylphenyl)prop-2-en-1-amine
• CAS No: 1563408-95-6
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6528759
• PubChem ID: 119087273
• Update Time: 2025-11-06

3-(3-cyclopropylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropylphenyl)prop-2-en-1-amine
• 1563408-95-6
• EN300-1846595

• Inchi： 1S/C12H15N/c13-8-2-4-10-3-1-5-12(9-10)11-6-7-11/h1-5,9,11H,6-8,13H2/b4-2+
• InChI Key： DGLDGAMCLQNENB-DUXPYHPUSA-N
• SMILES： NC/C=C/C1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-(3-cyclopropylphenyl)prop-2-en-1-amine

Recent Advances in the Study of 3-(3-cyclopropylphenyl)prop-2-en-1-amine (CAS: 1563408-95-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-cyclopropylphenyl)prop-2-en-1-amine (CAS: 1563408-95-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the cyclopropylphenyl moiety and the propenylamine chain, have prompted investigations into its interactions with various biological targets.

Recent studies have focused on optimizing the synthetic route for 3-(3-cyclopropylphenyl)prop-2-en-1-amine to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic system that achieves 85% yield with excellent enantioselectivity, addressing previous challenges in stereochemical control. The improved synthesis has facilitated more extensive biological evaluation of this compound.

Pharmacological screening has revealed promising activity of 3-(3-cyclopropylphenyl)prop-2-en-1-amine as a modulator of neurotransmitter systems. In vitro studies demonstrate selective binding to serotonin receptors (particularly 5-HT2A and 5-HT2C subtypes) with IC50 values in the low micromolar range. Molecular docking simulations suggest that the cyclopropyl group plays a critical role in receptor binding by occupying a hydrophobic pocket in the receptor's binding site.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile. Derivatives with modifications to the amine group or the aromatic system are being evaluated for improved receptor selectivity and metabolic stability. Preliminary results from animal models suggest potential applications in central nervous system disorders, though further studies are needed to establish efficacy and safety profiles.

The compound's potential extends beyond neuroscience applications. Recent findings indicate that 3-(3-cyclopropylphenyl)prop-2-en-1-amine derivatives show moderate inhibitory activity against certain cancer cell lines, particularly in breast and prostate cancer models. The mechanism appears to involve modulation of cell cycle regulators, though the exact molecular targets remain under investigation.

From a drug development perspective, researchers are addressing the compound's pharmacokinetic challenges, including its relatively short half-life and moderate blood-brain barrier penetration. Novel formulation approaches, including prodrug strategies and nanoparticle delivery systems, are being explored to enhance its therapeutic potential.

In conclusion, 3-(3-cyclopropylphenyl)prop-2-en-1-amine represents a versatile scaffold with multiple potential therapeutic applications. The recent advances in its synthesis and biological evaluation provide a solid foundation for further development. Future research directions should focus on elucidating its precise mechanisms of action and optimizing its drug-like properties for clinical translation.